Cas no 100887-07-8 (Benzenemethanethiol, 4-(phenylmethyl)-)

• Product Name: Benzenemethanethiol, 4-(phenylmethyl)-
• CAS No: 100887-07-8
• MF: C₁₄H₁₄S
• MW: 214.325962543488
• CID: 1126516
• Update Time: 2024-07-27

Benzenemethanethiol, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-(phenylmethyl)-

• Inchi： 1S/C14H14S/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key： LOCYIGJMTTUSPU-UHFFFAOYSA-N
• SMILES： C1(CS)=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 392.22144

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Melting Point: 85 °C
• Boiling Point: 340.2±11.0 °C(Predicted)
• PSA: 0
• pka: 9.76±0.10(Predicted)